Tetraphenylphosphonium chloride
Overview
Description
Tetraphenylphosphonium chloride (TPPCl) is a quaternary ammonium salt with a molecular formula of C19H20PCl. It is a white, crystalline solid with a melting point of 145-150 °C and a boiling point of 320-322 °C. TPPCl is a widely used reagent in organic synthesis and has a variety of applications in the fields of medicinal chemistry, materials science, and biochemistry. It is also used as a catalyst in some reactions and as a surfactant in some applications.
Scientific Research Applications
Applications in Material Science
- Perovskite Light-Emitting Diodes (PeLEDs) : TPPCl is utilized as an additive in the antisolvent for preparing quasi-two-dimensional perovskite films. This aids in morphology formation and phase tuning, leading to highly efficient and stable PeLEDs with enhanced electroluminescent performance due to reduced exciton quenching rate and improved charge carrier injection and transport ability (Xu et al., 2021).
Applications in Biology and Chemistry
- Effect on Growth and Digestive Enzymes of Insects : In biological studies, TPPCl has shown to inhibit growth and gut invertase activity in larvae of Tribolium confusum and Tribolium castaneum, acting as an antifeeding agent (Ishaaya et al., 1980).
- Impact on Human Malignant Breast Cell Line : TPPCl caused dose- and time-dependent increases in MR-visible lipid in human malignant breast cell lines, suggesting its potential influence on lipid metabolic changes related to mitochondrial destruction or early events in cytotoxic processes (Delikatny et al., 1996).
Applications in Biochemistry and Medicine
- Mitochondrial Research : TPPCl inhibits Na+-stimulated Ca2+ efflux from brain mitochondria, indicating its utility in studying Ca-transport systems in mitochondria (Karadjov et al., 1986).
- Carcinoma Cell Growth Inhibition : Research shows that TPPCl inhibits the proliferation of carcinoma cells, impacting mitochondrial respiration and ATP synthesis. This indicates its potential in developing treatments for solid tumors without affecting nuclear DNA (Rideout et al., 1994).
Industrial and Environmental Applications
- Polarography in Food Analysis : TPPCl significantly affects the polarograms of synthetic food coloring matters, shifting their half-wave potentials and altering limiting diffusion currents. This has implications in the analysis of food coloring matters (Fogg & Bhanot, 1980).
- Extraction of Palladium from Chloride Solutions : TPPCl, in combination with toluene, has been effectively used to extract palladium(II) from hydrochloric acid solutions, showing potential in metal recovery processes (Cieszynska & Wiśniewski, 2010).
Mechanism of Action
Target of Action
Tetraphenylphosphonium chloride (TPPC) primarily targets inorganic and organometallic anions . It is used to generate lipophilic salts from these anions . The compound’s role is to act as a phase-transfer catalyst, allowing inorganic anions to dissolve in organic solvents .
Mode of Action
The mode of action of TPPC involves its interaction with inorganic and organometallic anions. It reacts with these anions to form corresponding salts . This process is facilitated by the tetraphenylphosphonium cation [PPh4]+ present in TPPC .
Biochemical Pathways
It is known that tppc plays a role in the crystallinity of ch3nh3pbi3 thin film during the deposition for boosting perovskite solar cells (pscs) device performance . It can also be used as arylating reagents in Pd-catalyzed Heck reaction .
Pharmacokinetics
Its solubility in organic media suggests that it may have good bioavailability .
Result of Action
The result of TPPC’s action is the formation of lipophilic salts from inorganic and organometallic anions . This allows these anions to dissolve in organic solvents, which can be beneficial in various chemical reactions and processes .
Action Environment
The action of TPPC can be influenced by environmental factors. For instance, the compound is stable under normal temperature and pressure . It should be stored in a cool, dry place with good ventilation . It should be kept separate from oxidizing agents and acids . The compound is harmful to aquatic environments, and care should be taken to prevent it from contacting groundwater, waterways, or sewage systems .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Tetraphenylphosphonium chloride is known to interact with organometallic anionic complexes to give the corresponding salts . It can also be used as arylating reagents in Pd-catalyzed Heck reaction
Cellular Effects
The cellular effects of this compound are not well studied. It is known that the compound can influence the crystallinity of CH3NH3PbI3 thin film during the deposition for boosting perovskite solar cells (PSCs) device performance
Molecular Mechanism
The molecular mechanism of this compound involves the generation of lipophilic salts from inorganic and organometallic anions . It is also used as a phase-transfer catalyst, allowing inorganic anions to dissolve in organic solvents
Temporal Effects in Laboratory Settings
It is known that the control of crystallinity and dimensionality of the perovskite layer is achieved by using this compound as an additive
properties
IUPAC Name |
tetraphenylphosphanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20P.ClH/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAGFXJQAIZNSEQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
18198-39-5 (Parent) |
Source
|
| Record name | Tetraphenylphosphonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002001458 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID00897533 |
Source
|
| Record name | Tetraphenylphosphonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00897533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White to off-white hygroscopic powder; [Acros Organics MSDS] |
Source
|
| Record name | Tetraphenylphosphonium chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17951 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
2001-45-8 |
Source
|
| Record name | Tetraphenylphosphonium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2001-45-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tetraphenylphosphonium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002001458 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tetraphenylphosphonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00897533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetraphenylphosphonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.265 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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